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Compound of Interest

Compound Name: Disperse Orange 44

Cat. No.: B1580883

For the attention of researchers, scientists, and drug development professionals, this document
provides a comprehensive technical overview of research-grade Disperse Orange 44,
including a list of commercial suppliers, key technical data, and representative experimental
methodologies.

Disperse Orange 44 is a monoazo dye primarily utilized in the textile industry for dyeing
polyester and acetate fibers.[1][2][3] In a research context, its applications are predominantly in
materials science, environmental chemistry, and analytical chemistry, with studies focusing on
areas such as photodegradation, adsorption, and method development for dye detection.[4][5]
There is currently no scientific literature to suggest the involvement of Disperse Orange 44 in
biological signaling pathways.

Commercial Suppliers of Research-Grade Disperse
Orange 44

A variety of chemical suppliers offer Disperse Orange 44 for research purposes. While
"research grade" can be a broad term, it generally implies a higher purity than technical or
industrial grades. Researchers should always consult the supplier's Certificate of Analysis
(CoA) or technical data sheet (TDS) for specific purity and analytical data.
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Supplier Website CAS Number(s) Notes
States "For research
MedchemExpress --INVALID-LINK-- 4058-30-4
use only."[6]
) Provides some dyeing
Hangzhou Epsilon )
_ --INVALID-LINK-- 12223-26-6 properties and
Chemical Co.,Ltd
fastness data.[7]
] 4058-30-4, 12223-26- Lists multiple
ChemicalBook --INVALID-LINK-- )
6 suppliers.[1][2]
) Offers small and bulk
Advent Bio --INVALID-LINK-- 12223-26-6 N
guantities.
Lists numerous
_ 12223-26-6 / 4058-30- . _
World dye variety --INVALID-LINK-- 4 international suppliers.
[3]
) Specifies a purity of
BOC Sciences --INVALID-LINK-- 4058-30-4
95%.[8]
Provides safety and
Biosynth --INVALID-LINK-- 4058-30-4 handling information.
[9]
Provides some
_ 12223-33-5; 13301- _ _
Sinoever --INVALID-LINK-- 61.6 physical and chemical
properties.[10]
Mentions application
TIANKAI --INVALID-LINK-- 4058-30-4 in preparing printing

black dyes.[11]

Core Technical Data

The following table summarizes the key quantitative data for Disperse Orange 44, compiled
from various suppliers and chemical databases.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.medchemexpress.com/disperse-orange-44.html
https://www.epsilonpigments.com/disperse-dyes/general/disperse-orange-44.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB6919751_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6919751.htm
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-44.html
https://www.bocsci.com/disperse-orange-44-cas-4058-30-4-item-91897.html
https://www.biosynth.com/p/FD41411/4058-30-4-cidisperse-orange-44
https://www.dyestuffscn.com/dyestuff/disperse-dyes/c-i-disperse-orange-44.html
https://srla.tkechemi.com/dye/disperse-dye/disperse-orange-44.html
https://www.benchchem.com/product/b1580883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
3-[4-[(2-chloro-4-
nitrophenyl)diazenyl]-N-(2-

Chemical Name pheny) . YN o [12]113]
cyanoethyl)anilino]propanenitril
e
4058-30-4, 12223-26-6,

CAS Number [11[3][10]
12223-33-5, 13301-61-6

Molecular Formula C1sH15CIN6O2 [11[31[8]

Molecular Weight 382.80 g/mol [31[8]
Orange to orange-red powder

Appearance i [718]
or grain

Purity > 95% [8]

Boiling Point 663.8 £ 55.0 °C (Predicted) [1][8]

Density 1.30 £ 0.1 g/cm3 [1]18]

Water Solubility 20 mg/L at 20°C [1][11]

LogP 5.82 [13]

Experimental Protocols

Detailed, step-by-step experimental protocols for research applications of Disperse Orange 44

are not readily available in the public domain. However, based on published research, the

following outlines the general methodologies for key experiments.

Textile Dyeing of Polyester Fabric (High-Temperature

Method)

This protocol is a generalized procedure based on standard high-temperature dyeing methods

for disperse dyes on polyester.

o Preparation of Dyebath:
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o Prepare a stock solution of Disperse Orange 44 in a suitable organic solvent (e.g.,
acetone) to create a fine dispersion.

o Add the dye dispersion to water containing a dispersing agent to ensure uniform
distribution.

o Adjust the pH of the dyebath to approximately 4.5 using acetic acid.[14]

e Dyeing Process:
o Introduce the polyester fabric into the dyebath at room temperature.
o Gradually raise the temperature of the dyebath to 130°C.
o Maintain the temperature for 60-120 minutes to allow for dye penetration and fixation.[14]

e Post-Treatment:

[e]

Cool the dyebath and remove the fabric.

o

Rinse the dyed fabric thoroughly with water.

[¢]

Perform a reduction clearing process using a solution of sodium hydrosulfite and sodium
hydroxide to remove unfixed dye from the fabric surface.

[¢]

Wash the fabric with a neutral detergent and rinse again.

o

Dry the dyed fabric.

Adsorption Studies from Aqueous Solution

This protocol outlines a general procedure for investigating the adsorption of Disperse Orange
44 onto an adsorbent material, such as iron oxide nanoparticles.[4]

o Preparation of Adsorbent and Dye Solution:

o Synthesize or otherwise obtain the desired adsorbent material.
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o Prepare a stock solution of Disperse Orange 44 of a known concentration in deionized
water.

o Batch Adsorption Experiments:

[¢]

In a series of flasks, add a fixed amount of the adsorbent (e.g., 0.15 g) to a fixed volume of
the dye solution (e.g., 100 mL).[4][15]

[¢]

Adjust the pH of the solutions to desired values (e.g., pH 2) using HCI or NaOH.[4]

[e]

Place the flasks on a shaker and agitate at a constant speed (e.g., 150 rpm) for a
specified contact time (e.g., 150 minutes).[4]

[e]

Vary parameters such as initial dye concentration, adsorbent dosage, pH, and contact time
to study their effects on adsorption.

e Analysis:

o After the desired contact time, separate the adsorbent from the solution by centrifugation
or filtration.

o Measure the final concentration of Disperse Orange 44 in the supernatant using a UV-Vis
spectrophotometer at its maximum absorbance wavelength (around 450 nm).[16]

o Calculate the amount of dye adsorbed per unit mass of adsorbent and the percentage of
dye removal.

 |Isotherm and Kinetic Modeling:

o Analyze the equilibrium adsorption data using isotherm models (e.g., Langmuir,
Freundlich) to describe the adsorption behavior.

o Analyze the time-dependent adsorption data using kinetic models (e.g., pseudo-first-order,
pseudo-second-order) to determine the adsorption rate.

Visualizations
General Synthesis Pathway of Disperse Orange 44
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The synthesis of Disperse Orange 44 involves a two-step diazotization and coupling reaction.

General Synthesis of Disperse Orange 44

@-ChIoro-4-nitrobenzenamine)

Diazotization
(NaNO2, HCl, 0-5°C)

(Diazonium SaID G\I,N-bis(2-cyanoethy|)benzenamina

Azo Coupling

(Disperse Orange 4@

Click to download full resolution via product page

Caption: A diagram illustrating the two-step synthesis of Disperse Orange 44.

Experimental Workflow for Adsorption Studies

The following diagram outlines a typical workflow for conducting adsorption experiments with
Disperse Orange 44.
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Workflow for Adsorption Studies of Disperse Orange 44

Preparation

Grepare Adsorbent MateriaD C:’repare DIFIEEE Ol 4‘9

Stock Solution

AN 7
AN 7

\Experiment /

Batch Adsorption:
- Add adsorbent to dye solution
- Adjust pH
- Agitate for set contact time

Ana vysis
Separate Adsorbent
(Centrifugation/Filtration)

'

Measure Final Dye Concentration
(UV-Vis Spectrophotometry)

Calculate Adsorption Capacity
and Removal Percentage

/ AN
/ AN
/ Modelin%

Isotherm Modeling Kinetic Modeling
(Langmuir, Freundlich) (Pseudo-first-order, etc.)

Click to download full resolution via product page

Caption: A flowchart of the experimental process for studying the adsorption of Disperse
Orange 44.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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